4-Methoxyphenyl 5-isopropyl-2-methoxy-4-methylbenzenesulfonate
4-Methoxyphenyl 5-isopropyl-2-methoxy-4-methylbenzenesulfonate
Brand Name:
Vulcanchem
CAS No.:
425666-20-2
VCID:
VC0361844
InChI:
InChI=1S/C18H22O5S/c1-12(2)16-11-18(17(22-5)10-13(16)3)24(19,20)23-15-8-6-14(21-4)7-9-15/h6-12H,1-5H3
SMILES:
CC1=CC(=C(C=C1C(C)C)S(=O)(=O)OC2=CC=C(C=C2)OC)OC
Molecular Formula:
C18H22O5S
Molecular Weight:
350.4g/mol
4-Methoxyphenyl 5-isopropyl-2-methoxy-4-methylbenzenesulfonate
CAS No.: 425666-20-2
Main Products
VCID: VC0361844
Molecular Formula: C18H22O5S
Molecular Weight: 350.4g/mol
CAS No. | 425666-20-2 |
---|---|
Product Name | 4-Methoxyphenyl 5-isopropyl-2-methoxy-4-methylbenzenesulfonate |
Molecular Formula | C18H22O5S |
Molecular Weight | 350.4g/mol |
IUPAC Name | (4-methoxyphenyl) 2-methoxy-4-methyl-5-propan-2-ylbenzenesulfonate |
Standard InChI | InChI=1S/C18H22O5S/c1-12(2)16-11-18(17(22-5)10-13(16)3)24(19,20)23-15-8-6-14(21-4)7-9-15/h6-12H,1-5H3 |
Standard InChIKey | GAETVEWPIKNWAD-UHFFFAOYSA-N |
SMILES | CC1=CC(=C(C=C1C(C)C)S(=O)(=O)OC2=CC=C(C=C2)OC)OC |
Canonical SMILES | CC1=CC(=C(C=C1C(C)C)S(=O)(=O)OC2=CC=C(C=C2)OC)OC |
PubChem Compound | 2281499 |
Last Modified | Nov 11 2021 |
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